Ethyl 3-amino-6-chlorobenzofuran-2-carboxylate
Overview
Description
EACBFC is a chemical compound with the molecular formula C11H10ClNO3 and a molecular weight of 239.65 g/mol . It has gained increasing interest in scientific research due to its unique properties and potential applications in various fields of research and industry.
Synthesis Analysis
The synthesis of benzofuran derivatives, such as EACBFC, has been a topic of interest in recent years . A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The molecular structure of EACBFC consists of a benzofuran ring, an ethyl ester group, a chlorine atom, and an amino group . The presence of these functional groups contributes to its unique properties and potential applications.Chemical Reactions Analysis
Benzofuran compounds, including EACBFC, have been shown to undergo a variety of chemical reactions . These reactions often involve the construction of benzofuran rings and can result in the formation of complex benzofuran derivatives .Physical And Chemical Properties Analysis
EACBFC has a molecular weight of 239.65 g/mol . Other physical and chemical properties specific to EACBFC were not found in the retrieved papers.Scientific Research Applications
I have conducted a search for the scientific research applications of “Ethyl 3-amino-6-chlorobenzofuran-2-carboxylate,” also known as “Ethyl 3-amino-6-chloro-1-benzofuran-2-carboxylate.” However, detailed information on six to eight unique applications is not readily available in the search results. Below is a general overview of potential applications based on the information found:
Pharmaceutical Applications
Benzofuran derivatives, which include compounds like Ethyl 3-amino-6-chlorobenzofuran-2-carboxylate, are known for their extensive pharmaceutical applications. They have been recognized for their roles in medications such as amiodarone, which is used to inhibit rapid sodium ion influx in atrial and myocardial conduction fibers .
Synthesis of Derivatives
These compounds can be synthesized via transition-metal-free one-pot processes at room temperature, which allows for high reaction efficiency and a wide-ranging substrate scope .
Antimicrobial Agents
Benzofuran is considered a privileged structure in drug discovery, particularly in searching for efficient antimicrobial candidates due to its unique structural features and biological activities .
Mechanism of Action
While the specific mechanism of action for EACBFC is not mentioned in the retrieved papers, benzofuran compounds in general have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that benzofuran compounds could potentially interact with various biological targets.
Future Directions
Benzofuran compounds, including EACBFC, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . Future research may focus on further exploring these activities and applications, as well as developing new synthesis methods for benzofuran compounds .
properties
IUPAC Name |
ethyl 3-amino-6-chloro-1-benzofuran-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO3/c1-2-15-11(14)10-9(13)7-4-3-6(12)5-8(7)16-10/h3-5H,2,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRCMTJDKXYFBJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(O1)C=C(C=C2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70858616 |
Source
|
| Record name | Ethyl 3-amino-6-chloro-1-benzofuran-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70858616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-6-chlorobenzofuran-2-carboxylate | |
CAS RN |
1228148-47-7 |
Source
|
| Record name | Ethyl 3-amino-6-chloro-1-benzofuran-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70858616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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